(Morpholine-4-sulfonyl)acetic acid methyl ester
Cat. No. B8356073
M. Wt: 223.25 g/mol
InChI Key: MWFORIJRKWXARO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:10]1[CH2:11][O:12][CH2:13][CH2:14][NH:15]1.[CH3:1][O:2][C:3]([CH2:4][S:5](=[O:6])(=[O:7])[Cl:8])=[O:9].[Cl:16][CH2:17][Cl:18]>>[CH3:1][O:2][C:3]([CH2:4][S:5](=[O:6])(=[O:7])[N:15]1[CH2:10][CH2:11][O:12][CH2:13][CH2:14]1)=[O:9]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1COCCN1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CS(=O)(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)CS(=O)(=O)N1CCOCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
